Cas no 4805-17-8 (2-(phenylethynyl)thiophene)

• Product Name: 2-(phenylethynyl)thiophene
• CAS No: 4805-17-8
• MF: C₁₂H₈S
• MW: 184.256921768188
• CID: 1532536
• PubChem ID: 1238176
• Update Time: 2025-06-20

2-(phenylethynyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(phenylethynyl)thiophene
• thiophene, 2-(2-phenylethynyl)-
• Thiophene, 2-(phenylethynyl)-
• 2-(2-phenylethynyl)thiophene
• DTXSID60197400
• 2-(2-phenyl-1-ethynyl)thiophene
• 2-Phenylethynyl-thiophene
• CS-0358867
• 1-(2-thienyl)-2-phenylacetylene
• STK672278
• 4805-17-8
• MFCD00757537
• AKOS005592764
• 2-(2-phenyl-ethynyl)-thiophene
• G72016
• SR-01000513268-1
• SCHEMBL2530615
• SR-01000513268
• VFSMPIIWVPBPLL-UHFFFAOYSA-N
• HS-4817
• AG-205/10265028

• Inchi： 1S/C12H8S/c1-2-5-11(6-3-1)8-9-12-7-4-10-13-12/h1-7,10H
• InChI Key： VFSMPIIWVPBPLL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 184.03474
• Monoisotopic Mass: 184.034671
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 3.7

Experimental Properties

• Density: 1.17
• Boiling Point: 308.5°C at 760 mmHg
• Flash Point: 103.4°C
• Refractive Index: 1.645
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(phenylethynyl)thiophene

Introduction to 2-(phenylethynyl)thiophene (CAS No. 4805-17-8)

2-(phenylethynyl)thiophene, identified by its Chemical Abstracts Service (CAS) number 4805-17-8, is a significant heterocyclic compound that has garnered considerable attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the thiophene family, characterized by a sulfur-containing five-membered aromatic ring, and is functionalized with a phenylethynyl group. The unique structural features of 2-(phenylethynyl)thiophene make it a versatile building block for synthesizing more complex molecules, particularly in the development of advanced materials and bioactive compounds.

The phenylethynyl moiety introduces a strong electron-withdrawing effect through the triple bond, which can modulate the electronic properties of the thiophene ring. This characteristic has been exploited in various applications, including organic electronics and photovoltaic devices. Additionally, the presence of both sulfur and carbon-carbon triple bonds in 2-(phenylethynyl)thiophene enhances its reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmaceuticals and agrochemicals.

Recent advancements in synthetic methodologies have further expanded the utility of 2-(phenylethynyl)thiophene. For instance, palladium-catalyzed reactions have enabled the efficient introduction of diverse substituents at multiple positions along the thiophene ring, allowing for the creation of tailored derivatives with specific functionalities. Such modifications have opened new avenues for drug discovery, particularly in targeting neurological disorders and cancer. The compound’s ability to form stable π-stacking interactions with biological molecules has also been leveraged in designing novel ligands for enzyme inhibition.

In the realm of materials science, 2-(phenylethynyl)thiophene has been investigated for its potential in organic semiconductors and light-emitting diodes (OLEDs). The conjugated system of thiophene combined with the extended π-electron system provided by the phenylethynyl group enhances charge transport properties, making it an attractive candidate for optoelectronic applications. Researchers have demonstrated its incorporation into polymer blends and small-molecule emitters, achieving high efficiencies in device performance. Moreover, its stability under various environmental conditions has made it a promising candidate for flexible electronics.

The pharmaceutical industry has also recognized the significance of 2-(phenylethynyl)thiophene as a scaffold for drug development. Its structural motif is reminiscent of several bioactive natural products and synthetic drugs, suggesting potential therapeutic applications. For example, derivatives of this compound have shown promise as kinase inhibitors due to their ability to disrupt protein-protein interactions critical in signal transduction pathways. Additionally, modifications at the thiophene ring have been explored to enhance metabolic stability and oral bioavailability.

One notable area of research involves using 2-(phenylethynyl)thiophene as a precursor for developing antimicrobial agents. The compound’s ability to interact with bacterial cell membranes has been exploited to design molecules that disrupt essential cellular processes. Preliminary studies have indicated that certain derivatives exhibit potent activity against Gram-positive bacteria while maintaining low toxicity towards human cells. This finding aligns with the growing need for novel antibiotics to combat antibiotic-resistant strains.

The synthesis of 2-(phenylethynyl)thiophene itself is another area where innovation continues to thrive. Traditional methods often rely on multi-step sequences involving expensive catalysts and harsh conditions. However, recent reports have highlighted more sustainable approaches, such as electrochemical synthesis and microwave-assisted reactions, which significantly reduce reaction times and improve yields. These advancements not only make the compound more accessible but also align with global efforts toward green chemistry principles.

Future directions in the study of 2-(phenylethynyl)thiophene are likely to focus on expanding its applications in medicinal chemistry and materials science. The integration of computational modeling with experimental techniques will enable researchers to predict and optimize molecular structures more efficiently. Furthermore, exploring its role in nanotechnology may unlock new possibilities for drug delivery systems and smart materials.

In conclusion,2-(phenylethynyl)thiophene (CAS No. 4805-17-8) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural properties have positioned it as a key intermediate in synthetic chemistry, while its potential applications in medicine and materials science continue to drive innovation. As research progresses,2-(phenylethynyl)thiophene is poised to remain at the forefront of scientific exploration.